Methyl 5-bromo-2-piperidinonicotinate

• IUPAC Name: methyl 5-bromo-2-piperidin-1-ylpyridine-3-carboxylate
• InChI: InChI=1S/C12H15BrN2O2/c1-17-12(16)10-7-9(13)8-14-11(10)15-5-3-2-4-6-15/h7-8H,2-6H2,1H3
• InChI Key: TZDPOWVMOZYSNK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(N=CC(=C1)Br)N2CCCCC2
• Molecular Formula: C12H15BrN2O2
• Molecular Weight: 299.16 g/mol

Description

Methyl 5-bromo-2-piperidinonicotinate, also known as 5-bromo-2-piperidinonicotinic acid methyl ester, is a synthetic compound that has been used in a variety of scientific research applications. It is a white crystalline solid with a molecular weight of 283.1 g/mol and a melting point of 74-76°C. This compound is commonly used as a reagent in organic synthesis, as an intermediate in the synthesis of other compounds, and as a starting material for the synthesis of various pharmaceuticals.

Scientific Research Applications

Asymmetric Synthesis

Methyl 5-bromo-2-piperidinonicotinate has been utilized in the asymmetric synthesis of branched-chain analogs of azapyranoses, demonstrating its role in complex organic synthesis processes. Budzińska and Sas (2001) developed a method where a 5-nitro-1,3-dioxane derivative, through a palladium(0)-catalyzed reaction, was converted into a piperidinone, showcasing the chemical's utility in synthesizing biologically relevant molecules with high enantiomeric excess (Anna Budzińska, W. Sas, 2001).

Pharmacological Research

In pharmacological research, derivatives of piperidine, a core component of Methyl 5-bromo-2-piperidinonicotinate, have been explored for their potential as CCR5 receptor antagonists in the treatment of HIV-1. The synthesis and structure-activity relationship (SAR) studies directed toward optimizing the substituents for maximal antiviral activity highlight the compound's significance in drug discovery efforts aimed at treating infectious diseases (A. Palani et al., 2002).

Metal Salt Binding

Methyl 5-bromo-2-piperidinonicotinate related compounds have been used to prepare heteroditopic ligands for binding metal salts, indicating their potential in creating complex molecules capable of interacting with metal ions. This application is crucial for the development of new materials and catalysts in organic and coordination chemistry (Qiang Wang et al., 2006).

Environmental Studies

Research on methyl bromide, a related compound, has focused on finding alternatives due to its environmental impact, specifically its role in ozone depletion. Studies by Schneider et al. (2003) and Fields & White (2002) discuss alternatives for pre-plant and post-harvest pest control, highlighting the importance of finding environmentally friendly solutions in agricultural practices and pest management (S. Schneider et al., 2003); (P. Fields, N. White, 2002).

Chemical Synthesis

The molecule has also found applications in the chemical synthesis of complex ligands for metal binding, further emphasizing its versatility and utility in creating multifunctional chemical entities with potential applications in catalysis and material science (D. Albrecht et al., 2008).